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Introduction
Selenium dioxide (SeO₂), also known as selenium(IV) oxide or selenous anhydride, is a key

inorganic compound of selenium. It presents as a white, crystalline solid with a pungent, sour

odor and is one of the most frequently encountered compounds of selenium.[1][2] In its solid

state, SeO₂ exists as a one-dimensional polymer with alternating selenium and oxygen atoms.

[1] This compound is notable for its utility in organic synthesis, particularly as an oxidizing

agent, and finds applications in the manufacturing of specialized glasses and as a toner in

photography.[1][3] Given its reactivity and toxicity, a thorough understanding of its physical and

chemical properties is essential for its safe and effective handling in research and

development.

Physical Properties of Selenium Dioxide
The physical characteristics of selenium dioxide are well-documented, providing a basis for its

application and handling. It is a white or creamy-white, lustrous crystalline powder that readily
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sublimes at 315-317 °C.[2][4][5] Upon heating, it forms a greenish-yellow vapor with a pungent

odor.[6]

The following table summarizes the key quantitative physical properties of selenium dioxide:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 15 Tech Support

http://www.adichemistry.com/organic/organicreagents/seo2/selenium-dioxide-seo2.html
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.benchchem.com/product/b3418611/docs?utm_src=pdf-body#a-technical-guide-to-the-physical-and-chemical-properties-of-selenium-dioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions/Notes

Molecular Formula SeO₂

Molar Mass 110.96 g/mol [1]

Appearance

White to creamy-white,

lustrous crystalline

solid/powder

[2][3]

Odor
Pungent, sour, resembling

horseradish
[1][2]

Density 3.954 g/cm³ Solid at 15 °C[1][2]

Melting Point
340-350 °C (644-662 °F; 613-

623 K)
In a sealed tube[1][4]

Boiling Point 315 °C (599 °F; 588 K) Sublimes[7]

Vapor Pressure 1.65 kPa (12.5 mmHg) at 70 °C[1][2]

1 mmHg at 157 °C[8]

Solubility in Water 38.4 g/100 mL at 20 °C[1]

39.5 g/100 mL at 25 °C[1]

82.5 g/100 mL at 65 °C[1][6]

Solubility in Organic Solvents
Methanol: 10.16 g/100 mL (12

°C)
[1][2]

Ethanol (93%): 6.7 g/100 mL

(15 °C)
[1][2]

Acetone: 4.4 g/100 mL (15 °C) [1][2]

Acetic Acid: 1.11 g/100 mL (14

°C)
[1][2]

Benzene: Soluble [1]

Acidity (pKa) 2.62; 8.32
For the resulting selenous acid

(H₂SeO₃)[1]
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Refractive Index (n_D) > 1.76 [1]

Magnetic Susceptibility (χ) -27.2·10⁻⁶ cm³/mol [1]

Chemical Properties of Selenium Dioxide
Selenium dioxide is a versatile reagent, primarily known for its acidic and oxidizing properties.

Acidity and Reaction with Water
Selenium dioxide is an acidic oxide that dissolves in water to form selenous acid (H₂SeO₃).[1]

[9] This reaction is a straightforward hydration process.

SeO₂ (Selenium Dioxide) H₂SeO₃ (Selenous Acid)+ H₂O

H₂O (Water)

Click to download full resolution via product page

Figure 1: Reaction of Selenium Dioxide with Water.

Due to this equilibrium, the terms selenium dioxide and selenous acid are often used

interchangeably.[10] Selenous acid is a weak diprotic acid that reacts with bases to form

selenite salts. For example, with sodium hydroxide, it forms sodium selenite:

SeO₂ + 2 NaOH → Na₂SeO₃ + H₂O[1]

Oxidizing Properties
The selenium atom in selenium dioxide has an oxidation state of +4.[11] It acts as a powerful

oxidizing agent in many organic reactions, where it is typically reduced to elemental selenium

(oxidation state 0), which precipitates as a red amorphous solid.[12]

Allylic Oxidation:
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One of the most significant applications of selenium dioxide in organic synthesis is the allylic

oxidation of alkenes to form allylic alcohols.[12] This reaction is highly valued for its ability to

introduce functionality at a position adjacent to a double bond. The mechanism involves an

initial ene reaction, followed by a[2][9]-sigmatropic rearrangement.[13][14]
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Allylic Oxidation Pathway
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Figure 2: Mechanism of Allylic Oxidation with SeO₂.
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Riley Oxidation:

The Riley oxidation is the selenium dioxide-mediated oxidation of methylene groups adjacent

to a carbonyl group to yield 1,2-dicarbonyl compounds.[14] This reaction is highly effective for

synthesizing α-diketones. The mechanism is initiated by the attack of the enol tautomer of the

ketone on the electrophilic selenium atom.[14]
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Riley Oxidation Pathway
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Figure 3: Mechanism of the Riley Oxidation.
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Experimental Protocols
Detailed and standardized methodologies are crucial for obtaining reliable data on the

properties of chemical compounds. Below are outlines of protocols for determining key physical

properties and for conducting representative synthetic reactions using selenium dioxide.

Determination of Physical Properties
Melting Point Determination (Capillary Method):

The melting point of selenium dioxide is determined using a sealed capillary tube due to its

tendency to sublime.[1] The capillary method is a standard technique for determining the

melting point of solid substances.[15][16]

Sample Preparation: A small amount of finely powdered, dry selenium dioxide is introduced

into a glass capillary tube, which is then sealed at one end. The sample is compacted to a

height of 2-3 mm by tapping the tube.[16]

Apparatus Setup: The sealed capillary tube is placed in a melting point apparatus (e.g., a

Mel-Temp or similar device with a heated metal block).[17]

Measurement: The sample is heated at a controlled rate. A rapid heating rate can be used for

an initial approximate determination.[18] For an accurate measurement, the heating rate is

slowed to approximately 1-2 °C per minute as the temperature approaches the expected

melting point.[16]

Data Recording: The temperature at which the first signs of melting are observed and the

temperature at which the entire sample becomes liquid are recorded as the melting range.

[17] For a pure substance, this range is typically narrow.

Water Solubility (OECD Guideline 105 - Flask Method):

The OECD 105 guideline provides a standardized procedure for determining the water

solubility of chemical substances.[6][9] For a substance like selenium dioxide with solubility

above 10⁻² g/L, the Flask Method is appropriate.[6]
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Equilibration: An excess amount of selenium dioxide is added to a known volume of

deionized water in a flask. The flask is sealed and agitated at a constant, controlled

temperature (e.g., 20 °C) for a sufficient time to reach equilibrium (typically 24 hours).[6]

Phase Separation: After equilibration, the mixture is allowed to stand to let the undissolved

solid settle. The saturated aqueous solution is then separated from the solid phase by

centrifugation or filtration.

Concentration Analysis: The concentration of selenium dioxide in the clear aqueous phase

is determined using a suitable analytical method, such as titration or inductively coupled

plasma mass spectrometry (ICP-MS).

Calculation: The water solubility is expressed as the mass of selenium dioxide per volume

of water (e.g., g/100 mL).

Vapor Pressure (Knudsen Effusion Method - OECD Guideline 104):

The Knudsen effusion method is a dynamic technique used to measure the vapor pressure of

solids with low volatility.[19]

Sample Preparation: A known mass of selenium dioxide is placed into a Knudsen cell, a

small container with a precisely sized small orifice.

Experimental Setup: The Knudsen cell is placed in a high-vacuum chamber and heated to a

constant, controlled temperature.

Measurement: Under high vacuum, the selenium dioxide sublimes, and the vapor effuses

through the orifice. The rate of mass loss of the sample is measured over time using a highly

sensitive microbalance.[19]

Calculation: The vapor pressure (P) is calculated from the rate of mass loss ( dm/dt ) using

the Knudsen equation: P = ( dm/dt ) * (√(2πRT/M)) / A where R is the gas constant, T is the

absolute temperature, M is the molar mass, and A is the area of the orifice.

Synthetic Procedures
Workflow for the Riley Oxidation of Cyclohexanone:
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The following protocol is adapted from a standard laboratory procedure for the synthesis of 1,2-

cyclohexanedione.[12]

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,

dropping funnel, and reflux condenser, place 17.4 moles of cyclohexanone. The flask is

situated in a water bath with a cooling coil.[12]

Reagent Addition: A solution of 3 moles of selenious acid (formed from selenium dioxide
and water) in 500 mL of 1,4-dioxane and 100 mL of water is added dropwise to the stirred

cyclohexanone over 3 hours.[12] The reaction mixture will turn yellow, and a red precipitate

of amorphous selenium will form.[12]

Reaction Time: Continue stirring for 5 hours at the water bath temperature, followed by an

additional 6 hours at room temperature.[12]

Workup: The precipitated selenium is removed by filtration. The filtrate is then subjected to

distillation under reduced pressure to isolate the crude 1,2-cyclohexanedione.[12]
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Riley Oxidation Workflow
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Figure 4: Experimental Workflow for the Riley Oxidation.
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Conclusion
Selenium dioxide is a compound with a rich profile of physical and chemical properties that

make it a valuable but hazardous reagent. Its well-defined crystalline structure, solubility

characteristics, and, most notably, its potent and selective oxidizing capabilities in reactions

such as allylic and Riley oxidations, underscore its importance in synthetic chemistry. A

comprehensive understanding of these properties, coupled with adherence to standardized

experimental protocols for their measurement and for the compound's use in reactions, is

paramount for ensuring safety, reproducibility, and success in research and development

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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